Cas no 17959-90-9 (2,6-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Product Name: 2,6-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
• CAS No: 17959-90-9
• Molecular Formula: C₁₀H₁₁NO₂
• Molecular Weight: 177.19984
• MDL: MFCD01833988
• CID: 122680
• PubChem ID: 4054366

2,6-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Properties

Names and Identifiers

• 2H-1,4-Benzoxazin-3(4H)-one,2,6-dimethyl-
• 2,6-Dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one
• 2,6-dimethyl-4H-1,4-benzoxazin-3-one
• 2,6-DIMETHYL-4H-BENZO[1,4]OXAZIN-3-ONE
• 2,6-Dimethyl-2,3-dihydro-1,4-benzoxazin-3-on
• 3,4-dihydro-2,6-dimethyl-3-oxo-2H-1,4-benzoxazine
• AC1N2UA0
• AG-E-29890
• CTK4D7327
• STL364650
• SureCN5670717
• 2,6-Dimethyl-2H-1,4-benzoxazin-3(4H)-one
• 2-Chloro-N-(2-hydroxy-5-methylphenyl)propanamide
• 2H-1,4-Benzoxazin-3(4H)-one, 2,6-dimethyl-
• DTXSID20398810
• CS-0207132
• Z274567878
• SCHEMBL5670717
• EN300-98567
• AUNQUXZPFSCXMN-UHFFFAOYSA-N
• MFCD01833988
• AKOS016352762
• AKOS000421489
• 17959-90-9
• 2,6-DIMETHYL-2,4-DIHYDRO-1,4-BENZOXAZIN-3-ONE
• 2,6-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
• 2,6-Dimethyl-1,4-benzoxazin-3-one
• EU-0063329

• MDL： MFCD01833988
• InChIKey： AUNQUXZPFSCXMN-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11NO2/c1-6-3-4-9-8(5-6)11-10(12)7(2)13-9/h3-5,7H,1-2H3,(H,11,12)
• SMILES： CC1=CC2=C(OC(C(N2)=O)C)C=C1

Computed Properties

• Exact Mass: 177.07903
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 177.079
• Heavy Atom Count: 13
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33